Cas no 728-88-1 (tolperisone)

tolperisone structure
tolperisone structure
Product Name:tolperisone
CAS No:728-88-1
MF:C16H23NO
MW:245.359924554825
CID:39731
PubChem ID:5511
Update Time:2025-04-19

tolperisone Chemical and Physical Properties

Names and Identifiers

    • tolperisone
    • 2,4-dimethyl-3-piperidinopropiophenone
    • 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one
    • (RS)-tolperisone
    • 2,4'-dimethyl-3-piperidinopropiophenone
    • 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone
    • 2-methyl-3-piperidin-1-yl-1-p-tolyl-propan-1-one
    • Atmosgen (free base)
    • Besnoline (free base)
    • Menopatol
    • Mideton
    • Mydeton
    • Mydetone
    • Mydocalm
    • Roystajin (free base)
    • Spectrum3_001743
    • 728-88-1
    • Spectrum2_000851
    • Musclex (TN)
    • DTXSID8023686
    • Propiophenone,4'-dimethyl-3-piperidino-
    • KBio1_000288
    • AKOS000281128
    • Spectrum5_001115
    • Tolperisona
    • W-104475
    • BRN 1285666
    • AKOS022350563
    • 1-Piperidino-2-methyl-3-(p-tolyl)-3-propanone
    • 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one hydrochloride
    • WLN: T6NTJ A1Y1&VR D1
    • 2-Methyl-3-(piperidin-1-yl)-1-(p-tolyl)propan-1-one
    • D08617
    • KBio2_007642
    • AB00053613_03
    • Tolperisonum [INN-Latin]
    • NSC107321
    • KBioGR_000772
    • IDI1_000288
    • TOLPERISONE [WHO-DD]
    • KBio3_002666
    • F5EOM0LD8E
    • AB00053613_02
    • A19106
    • Tolperisona [INN-Spanish]
    • SCHEMBL148499
    • DivK1c_000288
    • Tolperisone (INN)
    • Spectrum4_000276
    • 5-20-02-00357 (Beilstein Handbook Reference)
    • InChI=1/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
    • Propiophenone, 2,4'-dimethyl-3-piperidino-
    • NINDS_000288
    • 2-Methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone #
    • tolperison
    • BDBM442744
    • SPBio_000861
    • Tolperisone free base
    • KBio2_002506
    • DB06264
    • KBio2_005074
    • NS00001186
    • SBI-0051686.P002
    • TOLPERISONE [INN]
    • N-553 [AS HYDROCHLORIDE]
    • Tolperisonum
    • NSC-107321
    • TOLPERISONE [MI]
    • Spectrum_001960
    • 2-Methyl-3-piperidino-1-p-tolylpropan-1-one
    • NCGC00178060-04
    • N-553 FREE BASE
    • NCGC00178060-01
    • BCBcMAP01_000036
    • BRD-A27732521-003-02-6
    • 2-methyl-1-(4-methylphenyl)-3-(piperidin-1-yl)propan-1-one
    • UNII-F5EOM0LD8E
    • FSKFPVLPFLJRQB-UHFFFAOYSA-
    • Tolperisone [INN:BAN]
    • KBioSS_002514
    • 2-methyl-3-(piperidin-1-yl)-1-p-tolylpropan-1-one
    • NSC 107321
    • dl-Tolperisone
    • AC-12150
    • BSPBio_003446
    • 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-
    • Q369648
    • CHEMBL1076211
    • CHEBI:93835
    • EINECS 211-976-4
    • STL483404
    • BRD-A27732521-003-07-5
    • BRD-A27732521-003-08-3
    • M03BX04
    • Tolperisona (INN-Spanish)
    • DTXCID303686
    • Musclex
    • Tolperisonum (INN-Latin)
    • M02AX06
    • 211-976-4
    • N-553 (AS HYDROCHLORIDE)
    • 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-(9CI)
    • Inchi: 1S/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
    • InChI Key: FSKFPVLPFLJRQB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C(C)CN1CCCCC1

Computed Properties

  • Exact Mass: 245.17800
  • Monoisotopic Mass: 245.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Solid powder
  • Density: 0.9672 (rough estimate)
  • Melting Point: 176.5°C
  • Boiling Point: 388.33°C (rough estimate)
  • Flash Point: 134.4°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 20.31000
  • LogP: 3.23760

tolperisone Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.